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Compound of Interest

Compound Name: 2-Ethylhexyl iodide

CAS No.: 1653-16-3

Cat. No.: B167319

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

properties and associated hazards of 2-Ethylhexyl iodide (CAS No: 1653-16-3). The

information is curated for researchers, scientists, and professionals in drug development, with a

focus on data clarity, experimental context, and safety.

Physical and Chemical Properties
2-Ethylhexyl iodide, also known as 2-Ethyl-1-iodohexane, is a halogenated aliphatic

hydrocarbon.[1][2] It presents as a yellow to red clear, heavy liquid.[1][2] The following tables

summarize its key physical and chemical properties. While specific experimental protocols for

the determination of these properties for this exact compound are not readily available in public

literature, the values are cited from established chemical suppliers and databases.[3][4][5][6][7]

Table 1: General and Physical Properties of 2-Ethylhexyl Iodide
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Property Value Source(s)

Molecular Formula C8H17I [1][5]

Molecular Weight 240.13 g/mol [5][7]

Appearance Yellow to red clear heavy liquid [1][2]

Boiling Point 90 °C at 18 mmHg [4][5][6][7]

103 °C at 3 mmHg [1]

Melting Point -45.7 °C (estimate) [4][6]

Density 1.337 g/mL at 25 °C [4][5][6][7]

Refractive Index (n20/D) 1.491 [4][5][6][7]

Solubility
Soluble in benzene and ether.

Insoluble in water.
[2]

Table 2: Safety and Hazard-Related Properties of 2-Ethylhexyl Iodide

Property Value Source(s)

Flash Point 79 °C (174.2 °F) - closed cup [5][7]

Storage Class 10 - Combustible liquids [5][7]

Experimental Protocols for Property Determination
Detailed, peer-reviewed experimental protocols specifically for 2-Ethylhexyl iodide are not

widely published. However, the determination of the physical properties listed above generally

follows standardized methodologies.

Boiling Point Determination
The boiling point is typically determined at reduced pressure for high-boiling-point compounds

to prevent decomposition. A common laboratory method involves distillation under vacuum,

where the temperature of the vapor in equilibrium with the boiling liquid is measured.
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Density Measurement
The density of a liquid is generally measured using a pycnometer or a digital density meter. The

mass of a known volume of the substance is determined at a specific temperature, typically 25

°C.

Refractive Index Measurement
A refractometer is used to measure the refractive index of a liquid. This value is a measure of

how much the path of light is bent, or refracted, when it enters the substance. It is a

characteristic property of a substance and is temperature-dependent.

Flash Point Determination
The closed-cup method is a standard procedure for determining the flash point of a

combustible liquid. The liquid is heated in a closed container, and a flame is periodically

introduced into the vapor space to determine the lowest temperature at which the vapors will

ignite.

Hazards and Toxicology
2-Ethylhexyl iodide is classified as a hazardous substance. The primary hazards are

associated with its irritant properties.[5][7]

Table 3: Hazard Classifications and Statements for 2-Ethylhexyl Iodide
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Hazard
Classifica
tion

GHS
Pictogra
m

Signal
Word

Hazard
Statemen
t(s)
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Statemen
t(s)

Target
Organs

Source(s)

Skin

Irritation

(Category

2)

GHS07

(Exclamati

on Mark)

Warning

H315:

Causes

skin

irritation

P264,

P280,

P302+P35

2,

P332+P31

3,

P362+P36

4

- [5][7]

Eye

Irritation

(Category

2)

GHS07

(Exclamati

on Mark)

Warning

H319:

Causes

serious eye

irritation

P264,
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1+P338,

P337+P31

3

- [5][7]

Specific

Target
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(Category

3),

Respiratory

Tract

Irritation

GHS07

(Exclamati

on Mark)

Warning

H335: May

cause

respiratory

irritation

P261,

P271,

P304+P34

0, P312,

P403+P23

3, P405,

P501

Respiratory

system
[5][7]

Toxicological Profile
Detailed toxicological studies specifically on 2-Ethylhexyl iodide are limited in the public

domain. However, as an alkyl iodide, its toxicity is expected to be influenced by its alkylating

potential. Alkylating agents can react with nucleophilic sites in biological macromolecules, such
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as DNA, which can lead to genotoxic effects.[8] The reactivity of alkyl iodides in nucleophilic

substitution is generally higher than that of other alkyl halides due to the weaker carbon-iodine

bond.[9]

Skin and Eye Irritation: The irritant effects of 2-Ethylhexyl iodide are likely due to its ability to

react with and damage skin and eye tissues upon contact. The specific mechanisms have not

been elucidated for this compound, but they are generally related to cell membrane damage

and inflammatory responses.

Experimental Protocols for Hazard Assessment
The assessment of skin and eye irritation potential of chemical substances is typically

conducted following internationally recognized guidelines, such as those established by the

Organisation for Economic Co-operation and Development (OECD). These guidelines prioritize

in vitro methods to reduce animal testing.

In Vitro Skin Irritation Testing (OECD Test Guideline 439): This test method utilizes

reconstructed human epidermis (RhE) models to assess the potential of a substance to cause

skin irritation.[10][11][12][13][14] The test substance is applied topically to the RhE tissue. After

a specified exposure and post-incubation period, cell viability is measured, typically using the

MTT assay. A significant reduction in cell viability compared to a negative control indicates that

the substance is an irritant.[15][16][17][18]

In Vitro Eye Irritation Testing (e.g., OECD Test Guideline 492): Various in vitro methods are

available to assess eye irritation potential.[3][19][20][21][22][23][24][25][26] These often involve

the use of reconstructed human corneal epithelium (RhCE) models or other systems like the

Bovine Corneal Opacity and Permeability (BCOP) test.[24][26] These tests evaluate the

substance's ability to cause cytotoxicity, inflammation, or other damage to corneal cells.

Logical Relationships and Workflows
The following diagrams illustrate the logical relationships between the properties and hazards

of 2-Ethylhexyl iodide and a typical workflow for its safety assessment.
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Logical Relationship of 2-Ethylhexyl Iodide Properties and Hazards
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Experimental Workflow for Hazard Assessment of 2-Ethylhexyl Iodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Ethylhexyl Iodide: A Comprehensive Technical Guide
to Physical Properties and Hazards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167319/docs#2-ethylhexyl-iodide-a-comprehensive-
technical-guide-to-physical-properties-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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